Cas no 313529-51-0 (N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 313529-51-0
• MF: C₁₉H₂₀N₄O₄S₂
• MW: 432.516501426697
• CID: 5762663
• PubChem ID: 1106554
• Update Time: 2025-07-17

N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylphenylsulfonamido)benzenesulfonamide
• WAY-246859
• BRD-K22765782-001-01-9
• Oprea1_189534
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzenesulfonamide
• 313529-51-0
• AKOS000488017
• Z45653506
• N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-methylbenzenesulfonamide
• AB00684015-01
• F0012-0763
• Oprea1_189056
• STK028524
• N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide

• Inchi： 1S/C19H20N4O4S2/c1-13-4-8-17(9-5-13)28(24,25)22-16-6-10-18(11-7-16)29(26,27)23-19-20-14(2)12-15(3)21-19/h4-12,22H,1-3H3,(H,20,21,23)
• InChI Key： FEVLQHMEZIUCHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(=CC=1)S(NC1N=C(C)C=C(C)N=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 432.09259748g/mol
• Monoisotopic Mass: 432.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide

Research Brief on N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS: 313529-51-0)

N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS: 313529-51-0) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interactions. The presence of both pyrimidine and sulfonamide moieties in its structure suggests a versatile pharmacological profile, making it a subject of interest in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its inhibitory effects on carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Preliminary findings indicate that N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide exhibits selective inhibition against specific CA isoforms, which could have implications for the treatment of conditions such as glaucoma, epilepsy, and certain cancers. The compound's ability to cross biological membranes and its pharmacokinetic properties are also under scrutiny to assess its suitability as a drug candidate.

In addition to its enzyme inhibitory properties, this compound has been explored for its potential anti-inflammatory and antimicrobial activities. Research has demonstrated that it can interfere with the production of pro-inflammatory cytokines, suggesting a possible role in managing inflammatory diseases. Furthermore, its sulfonamide component has been linked to antibacterial effects, particularly against Gram-positive bacteria, highlighting its potential as a dual-action therapeutic agent. These findings are supported by in vitro and in vivo studies, although further clinical validation is required to confirm efficacy and safety in humans.

The synthesis and optimization of N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, addressing previous challenges related to yield and purity. Structural-activity relationship (SAR) studies have further refined its design, leading to derivatives with enhanced potency and reduced off-target effects. These developments are critical for advancing the compound from the laboratory to potential clinical applications.

Despite the promising findings, several challenges remain in the development of N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research aims to address these concerns through advanced formulation strategies and comprehensive preclinical testing. Collaborative efforts between academia and industry are essential to accelerate the translation of these discoveries into viable treatments.

In conclusion, N-(4,6-dimethylpyrimidin-2-yl)-4-(4-methylbenzenesulfonamido)benzene-1-sulfonamide represents a compelling case study in the intersection of chemistry and biomedicine. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research in this area. As new data emerges, this compound may pave the way for innovative treatments targeting a range of diseases, offering hope for improved patient outcomes.